Tri-p-tolylsulfonium Trifluoromethanesulfonate
Tri-p-tolylsulfonium Trifluoromethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
127820-38-6
VCID:
VC0161128
InChI:
InChI=1S/C21H21S.CHF3O3S/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21;2-1(3,4)8(5,6)7/h4-15H,1-3H3;(H,5,6,7)/q+1;/p-1
SMILES:
CC1=CC=C(C=C1)[S+](C2=CC=C(C=C2)C)C3=CC=C(C=C3)C.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C22H21F3O3S2
Molecular Weight:
454.5 g/mol
Tri-p-tolylsulfonium Trifluoromethanesulfonate
CAS No.: 127820-38-6
Main Products
VCID: VC0161128
Molecular Formula: C22H21F3O3S2
Molecular Weight: 454.5 g/mol
| CAS No. | 127820-38-6 |
|---|---|
| Product Name | Tri-p-tolylsulfonium Trifluoromethanesulfonate |
| Molecular Formula | C22H21F3O3S2 |
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | trifluoromethanesulfonate;tris(4-methylphenyl)sulfanium |
| Standard InChI | InChI=1S/C21H21S.CHF3O3S/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21;2-1(3,4)8(5,6)7/h4-15H,1-3H3;(H,5,6,7)/q+1;/p-1 |
| Standard InChIKey | ZZJNLOGMYQURDL-UHFFFAOYSA-M |
| SMILES | CC1=CC=C(C=C1)[S+](C2=CC=C(C=C2)C)C3=CC=C(C=C3)C.C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | CC1=CC=C(C=C1)[S+](C2=CC=C(C=C2)C)C3=CC=C(C=C3)C.C(F)(F)(F)S(=O)(=O)[O-] |
| PubChem Compound | 21863653 |
| Last Modified | Nov 11 2021 |
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